Cas no 148010-69-9 (5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one)
5-Fluoro-1,2,3,4-tetrahydroquinoxalin-2-one is a fluorinated heterocyclic compound featuring a tetrahydroquinoxalinone scaffold with a fluorine substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine atom enhances metabolic stability and bioavailability, while the tetrahydroquinoxalinone core offers versatility for further functionalization. Its rigid bicyclic framework is conducive to binding interactions in medicinal chemistry applications, particularly in the development of CNS-active compounds and enzyme inhibitors. The compound's well-defined synthetic route and high purity make it suitable for rigorous research applications. Its stability under standard laboratory conditions ensures reliable performance in experimental settings.
148010-69-9 structure
Product Name:5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
CAS No:148010-69-9
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD16249752
CID:1106400
PubChem ID:22912878
Update Time:2025-10-15
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
- 5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
- EN300-3020051
- FVOHWPJRIZOVFW-UHFFFAOYSA-N
- 5-Fluoro- 1,2,3,4-tetrahydroquinoxalin-2-one
- 5-Fluoro-3,4-dihydroquinoxalin-2(1H)-one
- DB-332976
- 5-Fluoro-3,4-dihydro-1H-quinoxalin-2-one
- 148010-69-9
- SCHEMBL1346633
-
- MDL: MFCD16249752
- Inchi: 1S/C8H7FN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-3,10H,4H2,(H,11,12)
- InChI Key: FVOHWPJRIZOVFW-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1NCC(N2)=O
Computed Properties
- Exact Mass: 166.05424101g/mol
- Monoisotopic Mass: 166.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.1Ų
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3020051-0.05g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-3020051-0.1g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-3020051-0.25g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-3020051-0.5g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-3020051-1.0g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-3020051-2.5g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-3020051-5.0g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-3020051-10.0g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-3020051-1g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95% | 1g |
$871.0 | 2023-09-06 | |
| Enamine | EN300-3020051-5g |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
148010-69-9 | 95% | 5g |
$2525.0 | 2023-09-06 |
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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